3-[(2-Hydroxypyridin-3-yl)sulfamoyl]benzene-1-sulfonyl fluoride

• IUPAC Name: 3-[(2-oxo-1H-pyridin-3-yl)sulfamoyl]benzenesulfonyl fluoride
• InChI: InChI=1S/C11H9FN2O5S2/c12-20(16,17)8-3-1-4-9(7-8)21(18,19)14-10-5-2-6-13-11(10)15/h1-7,14H,(H,13,15)
• InChI Key: QZGVHKMTGOQACL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)F)S(=O)(=O)NC2=CC=CNC2=O
• Molecular Formula: C11H9FN2O5S2
• Molecular Weight: 332.3 g/mol

Description

Synthesis Analysis

Sulfonyl fluorides, including “3-[(2-Hydroxypyridin-3-yl)sulfamoyl]benzene-1-sulfonyl fluoride”, can be synthesized through various methods. One common method involves the use of sulfur-containing substrates, such as the activation of sulfonamides using pyrilium salts, the deoxygenation of sulfonic acids, and the electrochemical oxidation of thiols. Other methods employ non-sulfur-containing substrates, leading to the development of transition-metal-catalyzed processes based on palladium, copper, and nickel.

Chemical Reactions Analysis

Sulfonyl fluorides, such as “3-[(2-Hydroxypyridin-3-yl)sulfamoyl]benzene-1-sulfonyl fluoride”, are known for their reactivity and stability. They resist hydrolysis under physiological conditions, which makes them attractive for various applications. They can engage with nucleophiles under suitable reaction conditions, leading to new activation methods.

Future Directions

Sulfonyl fluorides, including “3-[(2-Hydroxypyridin-3-yl)sulfamoyl]benzene-1-sulfonyl fluoride”, have diverse applications and continue to be a subject of research. Their balance of reactivity and stability opens up opportunities for synthetic chemists. Future research may focus on developing new synthetic approaches and exploring further applications of these intriguing functional groups.